molecular formula C16H17N5O2S B2894737 3-((1-(2,4-Dimethylthiazole-5-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile CAS No. 2034434-56-3

3-((1-(2,4-Dimethylthiazole-5-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

Cat. No. B2894737
CAS RN: 2034434-56-3
M. Wt: 343.41
InChI Key: DBWBSKJYVYFXCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-((1-(2,4-Dimethylthiazole-5-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C16H17N5O2S and its molecular weight is 343.41. The purity is usually 95%.
BenchChem offers high-quality 3-((1-(2,4-Dimethylthiazole-5-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((1-(2,4-Dimethylthiazole-5-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enaminonitriles in Heterocyclic Synthesis

Enaminonitriles play a crucial role in the synthesis of heterocyclic compounds, serving as key intermediates. Research has demonstrated the versatility of enaminonitriles for constructing various heterocyclic frameworks, including pyrazoles, pyridines, and pyrimidines, through reactions with different reagents. These methodologies offer pathways for generating structurally diverse compounds with potential biological and pharmaceutical applications (Abdallah, 2007); (Fadda et al., 2012).

Anticancer Activity of Heterocyclic Compounds

The synthesis and evaluation of heterocyclic compounds based on enaminonitriles have led to the discovery of molecules with significant anticancer properties. Such studies highlight the potential of structurally related compounds, including our target molecule, for developing new anticancer agents. The design and synthesis of these compounds are guided by their ability to interact with biological targets, offering insights into the development of novel therapeutics (Metwally et al., 2016).

Antibacterial and Biofilm Inhibition

Recent studies on bis(pyrazole-benzofuran) hybrids have shown promising antibacterial and biofilm inhibition activities. These findings suggest that compounds bearing pyrazole moieties and related structures could serve as potent antibacterial agents and biofilm inhibitors. The structure-activity relationship (SAR) derived from these studies provides valuable insights for designing new compounds with enhanced biological activities (Mekky & Sanad, 2020).

properties

IUPAC Name

3-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17N5O2S/c1-10-14(24-11(2)20-10)16(22)21-7-3-4-12(9-21)23-15-13(8-17)18-5-6-19-15/h5-6,12H,3-4,7,9H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DBWBSKJYVYFXCY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=N1)C)C(=O)N2CCCC(C2)OC3=NC=CN=C3C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-((1-(2,4-Dimethylthiazole-5-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.